Cas no 853748-46-6 (PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)-)

PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)- structure

853748-46-6 structure

Product Name:PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)-

CAS No:853748-46-6

MF:C₁₃H₁₃N₅

MW:239.275821447372

CID:4458655

PubChem ID:850137

Update Time:2025-09-22

PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)- Chemical and Physical Properties

Names and Identifiers

- PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)-
- 2,6-bis(3-methyl-1H-pyrazol-1-yl)pyridine
- BDBM115003
- SMR000229839
- F74077
- 853748-46-6
- 2,6-bis(3-methylpyrazol-1-yl)pyridine
- SCHEMBL197523
- cid_850137
- HMS2531B06
- MLS000702817
- CHEMBL1349408
- AP-314/41069409
- MFCD03838805
- 2,6-bis(3-methyl-1-pyrazolyl)pyridine
- Inchi： 1S/C13H13N5/c1-10-6-8-17(15-10)12-4-3-5-13(14-12)18-9-7-11(2)16-18/h3-9H,1-2H3
- InChI Key： RAIXXDUNEZBGDR-UHFFFAOYSA-N
- SMILES： N1(C=CC(C)=N1)C1C=CC=C(N=1)N1C=CC(C)=N1

Computed Properties

Exact Mass: 239.11709544g/mol
Monoisotopic Mass: 239.11709544g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 48.5Å²

PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1256239-1g	2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine	853748-46-6	95%	1g	$180	2025-02-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R142406-100mg	PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)-	853748-46-6	95%	100mg	￥253	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R142406-1g	PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)-	853748-46-6	95%	1g	￥1161	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R142406-250mg	PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)-	853748-46-6	95%	250mg	￥430	2023-09-07
Ambeed	A1512577-100mg	2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine	853748-46-6	95%	100mg	$62.0	2025-04-16
Ambeed	A1512577-250mg	2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine	853748-46-6	95%	250mg	$104.0	2025-04-16
Ambeed	A1512577-1g	2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine	853748-46-6	95%	1g	$276.0	2025-04-16
eNovation Chemicals LLC	Y1256239-1g	2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine	853748-46-6	95%	1g	$170	2024-06-05
1PlusChem	1P01XCON-100mg	2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine	853748-46-6	95%	100mg	$41.00	2024-04-21
1PlusChem	1P01XCON-250mg	2,6-Bis(3-methyl-1H-pyrazol-1-yl)pyridine	853748-46-6	95%	250mg	$69.00	2024-04-21

PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)- Production Method

Production Method 1

1453-58-3

1453-58-3

626-05-1

626-05-1

853748-46-6

853748-46-6

853748-41-1

853748-41-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: 1,4-Dioxane ; 48 h, reflux

Reference

Palladium-catalyzed coupling of pyrazoles with 2,6-dibromopyridine

Sun, Xiaojiao; et al, Cuihua Xuebao, 2005, 26(3), 173-174

Production Method 2

1453-58-3

1453-58-3

626-05-1

626-05-1

853748-46-6

853748-46-6

853748-41-1

853748-41-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Triphenylphosphine , Palladium diacetate Solvents: 1,4-Dioxane ; 48 h, reflux

Reference

Base Effect and Inhibition of Catalytic Activity in Palladium-Catalyzed N-Heteroarylation of Pyrazoles with 2,6-Dibromopyridine

Sun, Xiaojiao; et al, Organometallics, 2005, 24(12), 2959-2963

PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)- Raw materials

PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)- Preparation Products

PYRIDINE, 2,6-BIS(3-METHYL-1H-PYRAZOL-1-YL)- Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

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